Cas no 8057-12-3 (Acetamide, N-(4-hydroxyphenyl)-, mixt. with 1,2-dihydro-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one compd. with 2,2,2-trichloro-1,1-ethanediol (1:2))

• Product name: Acetamide, N-(4-hydroxyphenyl)-, mixt. with 1,2-dihydro-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one compd. with 2,2,2-trichloro-1,1-ethanediol (1:2)
• CAS No: 8057-12-3
• MF: C₂₃H₂₇Cl₆N₃O₇
• MW: 670.194380998611
• CID: 727295
• PubChem ID: 193442

Acetamide, N-(4-hydroxyphenyl)-, mixt. with 1,2-dihydro-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one compd. with 2,2,2-trichloro-1,1-ethanediol (1:2) Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-hydroxyphenyl)-, mixt. with 1,2-dihydro-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one compd. with 2,2,2-trichloro-1,1-ethanediol (1:2)
• 1,5-dimethyl-2-phenylpyrazol-3-one;N-(4-hydroxyphenyl)acetamide;2,2,2-trichloroethane-1,1-diol
• 8057-12-3
• Paedosed
• DTXSID20230403
• Paldo-Sed

• Inchi： InChI=1S/C11H12N2O.C8H9NO2.2C2H3Cl3O2/c1-9-8-11(14)13(12(9)2)10-6-4-3-5-7-10;1-6(10)9-7-2-4-8(11)5-3-7;2*3-2(4,5)1(6)7/h3-8H,1-2H3;2-5,11H,1H3,(H,9,10);2*1,6-7H
• InChI Key： AWUFTLUIXPKZRK-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)N(N1C)C2=CC=CC=C2.CC(=O)NC1=CC=C(C=C1)O.C(C(Cl)(Cl)Cl)(O)O.C(C(Cl)(Cl)Cl)(O)O

Computed Properties

• Exact Mass: 668.995
• Monoisotopic Mass: 666.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Boiling Point: 319°C at 760 mmHg
• Flash Point: 114.8°C